N-(4-methoxyphenyl)-2-{4-oxo-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}acetamide

Specification

• CAS No.: 1359399-53-3
• Molecular Formula: C18H15N5O3
• Molecular Weight: 349.35
• IUPAC Name: N-(4-methoxyphenyl)-2-(4-oxo-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl)acetamide
• Standard InChI: InChI=1S/C18H15N5O3/c1-26-13-8-6-12(7-9-13)20-16(24)10-22-14-4-2-3-5-15(14)23-11-19-21-17(23)18(22)25/h2-9,11H,10H2,1H3,(H,20,24)
• Standard InChI Key: NMSMKAZHOBGPQF-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)NC(=O)CN2C3=CC=CC=C3N4C=NN=C4C2=O

Introduction

N-(4-methoxyphenyl)-2-{4-oxo-4H,5H-triazolo[4,3-a]quinoxalin-5-yl}acetamide is a complex organic compound that combines elements of triazole and quinoxaline structures. This compound is of significant interest in medicinal chemistry due to its potential biological activities and applications. It is classified under heterocyclic compounds, which are characterized by the presence of at least one atom other than carbon in their ring structure.

Synthesis and Characterization

The synthesis of N-(4-methoxyphenyl)-2-{4-oxo-4H,5H-triazolo[4,3-a]quinoxalin-5-yl}acetamide typically involves multi-step reactions. These include the formation of the quinoxaline core followed by functionalization with methoxy and acetamide groups. A common method involves the reaction of appropriate amines and triazole intermediates under controlled conditions.

Biological Activities and Applications

Quinoxaline derivatives, including those with triazole moieties, have been reported to exhibit a range of pharmacological effects. These include antibacterial, anticancer, and anti-inflammatory properties. While specific data on N-(4-methoxyphenyl)-2-{4-oxo-4H,5H-triazolo[4,3-a]quinoxalin-5-yl}acetamide is limited, its structural similarity to other biologically active compounds suggests potential therapeutic applications.

Research Findings and Future Directions

Detailed studies on the biological activities and mechanisms of action of N-(4-methoxyphenyl)-2-{4-oxo-4H,5H-triazolo[4,3-a]quinoxalin-5-yl}acetamide are necessary to fully elucidate its potential therapeutic uses. Future research should focus on in vitro and in vivo experiments to assess its efficacy and safety in various disease models.